Cas no 1291836-88-8 (1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine)

• Product Name: 1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine
• CAS No: 1291836-88-8
• MF: C₂₁H₂₈N₄O₃S
• MW: 416.537023544312
• CID: 5158686
• Update Time: 2025-05-24

1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperazine
• 1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine
• 1-(4-methoxyphenyl)-4-(3-piperidin-1-ylsulfonylpyridin-2-yl)piperazine
• 1-(4-Methoxyphenyl)-4-(3-(piperidin-1-ylsulfonyl)pyridin-2-yl)piperazine
• STL096114

• Inchi： 1S/C21H28N4O3S/c1-28-19-9-7-18(8-10-19)23-14-16-24(17-15-23)21-20(6-5-11-22-21)29(26,27)25-12-3-2-4-13-25/h5-11H,2-4,12-17H2,1H3
• InChI Key： QASWQCGHFZKMJA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1N1CCN(C2C=CC(=CC=2)OC)CC1)(N1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 604
• XLogP3: 2.9
• Topological Polar Surface Area: 74.4

Additional information on 1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine

1-(4-Methoxyphenyl)-4-[3-(Piperidine-1-Sulfonyl)Pyridin-2-Yl]Piperazine: A Comprehensive Overview

The compound 1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine (CAS No. 1291836-88-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring, a pyridine moiety, and a methoxyphenyl group. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of antifungal, anticancer, and anti-inflammatory agents. The sulfonyl group attached to the pyridine ring in this compound adds electron-withdrawing properties, enhancing its ability to interact with biological targets. This feature has been exploited in designing novel therapeutic agents with improved bioavailability and efficacy.

The 4-methoxyphenyl group in the molecule contributes to its lipophilicity, which is crucial for crossing biological membranes. This property has been leveraged in the design of drugs targeting intracellular pathogens. Moreover, the pyridine ring provides a rigid structure that can stabilize interactions with protein binding sites, making this compound an attractive candidate for rational drug design.

From a synthetic perspective, the preparation of 1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of intermediate compounds, such as the corresponding piperidine sulfonyl chloride or pyridine derivatives. These intermediates are then subjected to nucleophilic substitution or coupling reactions to form the final product.

Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. Additionally, green chemistry principles have been incorporated into its production process to minimize environmental impact.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer progression. For example, it has demonstrated selective inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain.

The sulfonyl group also plays a critical role in modulating the pharmacokinetic properties of this compound. Studies have shown that it enhances metabolic stability by reducing susceptibility to hepatic enzymes. This attribute is essential for developing drugs with favorable pharmacokinetic profiles.

Furthermore, computational modeling techniques have been employed to predict the binding modes of this compound with its target proteins. These studies have provided valuable insights into the molecular interactions responsible for its bioactivity. For instance, molecular docking simulations have revealed that the pyridine ring forms hydrogen bonds with key residues in the active site of COX-2.

The methoxyphenyl group also contributes to its selectivity by providing additional van der Waals interactions with hydrophobic pockets in the target protein. This combination of strong hydrogen bonding and hydrophobic interactions ensures high affinity binding.

In conclusion, 1-(4-methoxyphenyl)-4-[3-(piperidine-1-sulfonyl)pyridin-2-yl]piperazine (CAS No. 1291836-88-8) is a highly promising compound with diverse applications in pharmaceutical chemistry. Its unique structure and functional groups make it an excellent candidate for developing novel therapeutic agents. Continued research into its synthesis, biological activity, and pharmacokinetics will undoubtedly unlock its full potential in drug discovery.